Cas no 1147222-53-4 (1-(2-Chloro-4-fluorophenyl)methyl-1H-pyrazol-4-amine hydrochloride)

• Product Name: 1-(2-Chloro-4-fluorophenyl)methyl-1H-pyrazol-4-amine hydrochloride
• CAS No: 1147222-53-4
• MF: C₁₀H₁₀Cl₂FN₃
• MW: 262.110903263092
• CID: 1056599
• PubChem ID: 17349599
• Update Time: 2025-09-23

1-(2-Chloro-4-fluorophenyl)methyl-1H-pyrazol-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-4-fluorobenzyl)-1H-pyrazol-4-amine hydrochloride
• 1-(2-Chloro-4-fluorobenzyl)-1H-pyrazol-4-amine hydrochloride (1:1 )
• 4-Amino-1-(2-chloro-4-fluorobenzyl)pyrazole Hydrochloride
• AC3001
• AKOS003746422
• 1-(2-Chloro-4-fluoro-benzyl)-1H-pyrazol-4-ylamine hydrochloride, AldrichCPR
• RS-0409
• 1H-Pyrazol-4-amine, 1-[(2-chloro-4-fluorophenyl)methyl]-, hydrochloride (1:1)
• EN300-762878
• 1-(2-chloro-4-fluoro-benzyl)-1h-pyrazol-4-ylamine, hydrochloride
• DB-017082
• 1-[(2-chloro-4-fluorophenyl)methyl]pyrazol-4-amine;hydrochloride
• 1-(2-Chloro-4-fluoro-benzyl)-1H-pyrazol-4-ylamine hydrochloride
• 1-(2-Chloro-4-fluorobenzyl)-1H-pyrazol-4-aminehydrochloride
• 1147222-53-4
• MFCD04967257
• 1-[(2-chloro-4-fluorophenyl)methyl]-1H-pyrazol-4-amine hydrochloride
• DB-060632
• SY014286
• 1-(2-chloro-4-fluoro-benzyl)-1h-pyrazol-4-ylaminehydrochloride
• CS-0441351
• 1-[(2-CHLORO-4-FLUOROPHENYL)METHYL]PYRAZOL-4-AMINE HYDROCHLORIDE
• 1-(2-Chloro-4-fluorophenyl)methyl-1H-pyrazol-4-amine hydrochloride

• MDL： MFCD04967257
• Inchi： 1S/C10H9ClFN3.ClH/c11-10-3-8(12)2-1-7(10)5-15-6-9(13)4-14-15;/h1-4,6H,5,13H2;1H
• InChI Key： JGDBFTYVKMXVJU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1C=C(C=N1)N)F.Cl

Computed Properties

• Exact Mass: 261.02400
• Monoisotopic Mass: 261.0235809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.84000
• LogP: 3.68930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes